Cas no 1419602-18-8 (2,4-Difluoro-5-bromophenylboronic acid piancol ester)

• Product Name: 2,4-Difluoro-5-bromophenylboronic acid piancol ester
• CAS No: 1419602-18-8
• MF: C₁₂H₁₄BBrF₂O₂
• MW: 318.950170040131
• MDL: MFCD24039984
• CID: 4764564
• Update Time: 2026-02-26

2,4-Difluoro-5-bromophenylboronic acid piancol ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-bromophenylboronic acid piancol ester
• 2-(5-bromo-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,4-Difluoro-5-bromophenylboronic acid pinacol ester

• MDL： MFCD24039984
• Inchi： 1S/C12H14BBrF2O2/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)10(16)6-9(7)15/h5-6H,1-4H3
• InChI Key： HSZKIXSOBZCUON-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-Difluoro-5-bromophenylboronic acid piancol ester

Comprehensive Guide to 2,4-Difluoro-5-bromophenylboronic acid pinacol ester (CAS No. 1419602-18-8)

2,4-Difluoro-5-bromophenylboronic acid pinacol ester (CAS No. 1419602-18-8) is a high-value boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern pharmaceutical and agrochemical synthesis. This compound, characterized by its fluorine and bromine substitutions, offers unique reactivity and selectivity, making it a sought-after building block in drug discovery and material science. Researchers increasingly focus on halogenated arylboronates like this ester due to their stability and versatility in C-C bond formation.

The growing demand for fluorinated boronic esters aligns with trends in precision medicine and green chemistry. Searches for "how to improve Suzuki coupling yields" or "fluorine in drug design" highlight industry interest, where this compound’s electron-withdrawing groups enhance reaction efficiency. Its pinacol protection ensures improved shelf-life compared to free boronic acids, addressing common challenges like protodeboronation—a frequent query in organic chemistry forums.

Analytical data for CAS 1419602-18-8 typically includes NMR (¹H, ¹³C, ¹⁹F) and HPLC purity reports, critical for quality-sensitive applications. The compound’s molecular weight (329.93 g/mol) and lipophilicity (LogP ~2.8) make it suitable for small-molecule libraries in high-throughput screening. Recent publications on "bromophenylboronates in OLEDs" also suggest expanding roles in optoelectronic materials.

Handling recommendations emphasize inert atmosphere storage (argon/nitrogen) to maintain stability. While not classified as hazardous, best practices include using anhydrous solvents (e.g., THF, DMF) for reactions. FAQs like "alternatives to pinacol boronic esters" often reference this compound’s balance between reactivity and handling safety—a key consideration for industrial scale-ups.

Innovative applications include proteolysis-targeting chimeras (PROTACs), where its bromo-fluoro motif enables linker diversification. Patent analyses reveal its use in kinase inhibitor scaffolds, responding to trending searches such as "next-gen cancer therapeutics." The compound’s X-ray crystallography data further supports rational drug design, a hot topic in computational chemistry circles.

Supply chain insights show increasing GMP-grade availability, catering to preclinical development needs. Compared to similar difluorophenylboronates, its bromine substitution offers distinct Pd-catalyzed coupling advantages—frequently discussed in "selective functionalization" webinars. Environmental studies confirm its low bioaccumulation potential, aligning with sustainable chemistry goals.

In summary, 2,4-Difluoro-5-bromophenylboronic acid pinacol ester exemplifies the intersection of structural complexity and practical utility. Its role in cutting-edge research—from heterocyclic synthesis to bioconjugation—ensures enduring relevance, mirrored by rising search volumes for "boronate handling protocols" and "fluorinated API intermediates."